5-Chloropyridine-2-thiol

• IUPAC Name: 5-chloro-1H-pyridine-2-thione
• InChI: InChI=1S/C5H4ClNS/c6-4-1-2-5(8)7-3-4/h1-3H,(H,7,8)
• InChI Key: FNXPASNYGUMVGZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=S)NC=C1Cl
• Molecular Formula: C5H4ClNS
• DSSTOX Substance ID: DTXSID90397198
• Molecular Weight: 145.61 g/mol
• CAS No.: 40771-41-3

Description

5-Chloropyridine-2-thiol, also known as 5-Chloro-2-mercaptopyridine, is a chemical compound with the empirical formula C5H4ClNS. It has a molecular weight of 145.61.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyridine ring with a chlorine atom and a thiol group attached at the 5th and 2nd positions, respectively.

Physical And Chemical Properties Analysis

This compound is a solid with a melting point of 187-192 °C. It should be stored at a temperature of 2-8°C.

Scientific Research Applications

• Biologically Compatible Thiol-Selective Reagents : In biological research, the selective reaction of chemical reagents with reduced protein thiols is critical. A study by Chen et al. (2017) discussed the development of a new heteroaromatic alkylsulfone as a selective and highly reactive -SH blocking reagent suitable for biological applications, highlighting the importance of selective thiol reactivity in proteomics and redox investigations (Chen et al., 2017).

• Organocatalytic Processes in Continuous-Flow Conditions : The functionalization of silica with pyridine derivatives for use in continuous-flow aldol reactions was explored by Bortolini et al. (2012). This study demonstrated the potential of pyridine derivatives in environmentally benign catalytic processes (Bortolini et al., 2012).

• Thiol-Click Chemistry for Material Synthesis : Hoyle et al. (2010) discussed the multifaceted applications of thiol-click chemistry in synthesizing small molecules and polymers. Due to its high yields and benign reaction conditions, thiol-click chemistry is utilized in various fields including chemical, biological, and materials science (Hoyle et al., 2010).

• Fluorescent and Colorimetric Probes for Thiol Detection : The development of fluorescent and colorimetric probes for selective detection of thiols is crucial in biological research and disease diagnosis. Peng et al. (2012) reviewed various thiol detection methods and probe designs, emphasizing the significance of these techniques in understanding biological and environmental thiols (Peng et al., 2012).

• Insecticidal Activity of Pyridine Derivatives : The synthesis and insecticidal activity of various pyridine derivatives were investigated by Bakhite et al. (2014), revealing significant potential in agricultural applications (Bakhite et al., 2014).

• Analysis of Wine Thiols : Capone et al. (2015) developed a high-performance liquid chromatography-tandem mass spectrometry method for analyzing wine thiols, demonstrating the importance of thiols in food and beverage sensory properties (Capone et al., 2015).

• Photocatalytic Hydrogen Production : Han et al. (2013) studied nickel pyridinethiolate complexes as catalysts for light-driven hydrogen production in noble-metal-free systems. This research contributes to the development of sustainable energy resources (Han et al., 2013).

Safety and Hazards

5-Chloropyridine-2-thiol is classified as Acute Tox. 4 Oral - Eye Dam. 1 - Skin Irrit. 2 - STOT SE 3. It is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, not eating, drinking, or smoking when using this product, using only outdoors or in a well-ventilated area, and wearing protective gloves/eye protection/face protection.